4-nitrobenzyl 4-(phenoxymethyl)benzoate

• IUPAC Name: (4-nitrophenyl)methyl 4-(phenoxymethyl)benzoate
• InChI: InChI=1S/C21H17NO5/c23-21(27-15-17-8-12-19(13-9-17)22(24)25)18-10-6-16(7-11-18)14-26-20-4-2-1-3-5-20/h1-13H,14-15H2
• InChI Key: SVTBZXJUEKQHPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17NO5
• Molecular Weight: 363.4 g/mol

Description

4-Nitrobenzyl 4-(phenoxymethyl)benzoate is an aromatic ester featuring a nitro group on the benzyl moiety and a phenoxymethyl substituent on the benzoate ring.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

Compound Name	Key Substituents	Reactivity Insights	Reference
4-Nitrobenzyl 4-(quinoxalin-2-yloxy)benzoate	Quinoxaline, nitrobenzyl	The quinoxaline moiety enhances biological activity (e.g., antimicrobial) via π-π interactions. Nitro group stabilizes the ester bond .
Methyl 4-[(4-nitrobenzyl)oxy]benzoate	Methoxy, nitrobenzyl	Methoxy group increases solubility in polar solvents compared to phenoxymethyl derivatives. Lower steric hindrance facilitates hydrolysis .
(4-Chlorophenyl) 4-nitrobenzoate	Chlorophenyl, nitrobenzoate	Chlorine’s electron-withdrawing effect accelerates ester hydrolysis compared to phenoxymethyl derivatives .
4-Nitrobenzyl 2,5-bis(4-octyloxybenzoyloxy)benzoate	Long alkyl chains, nitrobenzyl	Alkyl chains enable liquid crystalline behavior; nitro group disrupts mesophase stability compared to non-nitro analogues .

Key Observations :

• Electron-withdrawing groups (NO₂, Cl): Increase ester bond polarization, enhancing susceptibility to nucleophilic attack (e.g., hydrolysis) .
• Phenoxymethyl vs. alkyl/alkoxy groups: Phenoxymethyl provides rigidity and moderate electron donation, balancing solubility and stability .

Key Observations :

• Microwave synthesis : Enhances reaction rates and yields for nitrobenzyl derivatives .
• Positional isomerism : Para-nitro substitution often reduces yields due to steric/electronic effects compared to meta .

Key Observations :

• Nitro group in drug design : Improves membrane permeability but may increase metabolic lability .
• Material science : Alkyl chains and nitro groups inversely affect mesophase stability in liquid crystals .